Cas no 941945-80-8 (N-2-(dimethylamino)ethyl-N'-(2-nitrophenyl)ethanediamide)

• Product Name: N-2-(dimethylamino)ethyl-N'-(2-nitrophenyl)ethanediamide
• CAS No: 941945-80-8
• MF: C₁₂H₁₆N₄O₄
• MW: 280.279842376709
• CID: 5501859
• PubChem ID: 7585333
• Update Time: 2025-10-16

N-2-(dimethylamino)ethyl-N'-(2-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• VU0499571-1
• N1-(2-(dimethylamino)ethyl)-N2-(2-nitrophenyl)oxalamide
• N-[2-(dimethylamino)ethyl]-N'-(2-nitrophenyl)ethanediamide
• AKOS024467639
• N-[2-(dimethylamino)ethyl]-N'-(2-nitrophenyl)oxamide
• F2795-0864
• 941945-80-8
• N-2-(dimethylamino)ethyl-N'-(2-nitrophenyl)ethanediamide

• Inchi： 1S/C12H16N4O4/c1-15(2)8-7-13-11(17)12(18)14-9-5-3-4-6-10(9)16(19)20/h3-6H,7-8H2,1-2H3,(H,13,17)(H,14,18)
• InChI Key： RQQJQZSSEJXTBW-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=CC=1[N+](=O)[O-])=O)NCCN(C)C

Computed Properties

• Exact Mass: 280.11715500g/mol
• Monoisotopic Mass: 280.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(dimethylamino)ethyl-N'-(2-nitrophenyl)ethanediamide

Comprehensive Overview of N-2-(dimethylamino)ethyl-N'-(2-nitrophenyl)ethanediamide (CAS No. 941945-80-8)

N-2-(dimethylamino)ethyl-N'-(2-nitrophenyl)ethanediamide (CAS No. 941945-80-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of diamide derivatives, which are known for their versatility in medicinal chemistry and material science. The presence of both dimethylamino and nitrophenyl functional groups in its structure makes it a subject of interest for researchers exploring novel drug candidates and biochemical probes.

One of the key reasons for the growing interest in N-2-(dimethylamino)ethyl-N'-(2-nitrophenyl)ethanediamide is its potential role in targeted drug delivery systems. Recent advancements in nanotechnology and personalized medicine have highlighted the need for compounds that can act as effective carriers or modifiers for therapeutic agents. The dimethylamino group, in particular, is known for its ability to enhance solubility and bioavailability, while the nitrophenyl moiety can contribute to selective binding interactions. These features align with current trends in precision medicine, where researchers are actively searching for molecules that can improve drug efficacy and reduce side effects.

In addition to its pharmaceutical applications, CAS No. 941945-80-8 has also been explored in the field of organic synthesis. Its structure serves as a valuable intermediate for the preparation of more complex molecules, including heterocyclic compounds and polymers. The compound's reactivity, particularly at the ethanediamide linkage, allows for diverse chemical transformations, making it a versatile building block in synthetic chemistry. This aligns with the broader industry focus on sustainable and efficient synthesis methods, as researchers seek to minimize waste and optimize reaction pathways.

The compound's physicochemical properties, such as its melting point, solubility, and stability, have been extensively studied to ensure its suitability for various applications. For instance, the nitrophenyl group contributes to its UV-visible absorption characteristics, which can be leveraged in analytical chemistry and sensor development. This aspect is particularly relevant given the increasing demand for sensitive and selective detection methods in environmental monitoring and diagnostics. Researchers are also investigating its potential use in photodynamic therapy, where light-activated compounds play a crucial role in treating certain medical conditions.

Another area of interest for N-2-(dimethylamino)ethyl-N'-(2-nitrophenyl)ethanediamide is its potential role in enzyme inhibition studies. The compound's ability to interact with specific biological targets has prompted investigations into its use as a modulator for enzymatic activity. This is especially pertinent in the context of drug discovery, where identifying small molecules that can selectively inhibit or activate enzymes is a major focus. The integration of computational modeling and high-throughput screening has further accelerated research in this direction, with CAS No. 941945-80-8 being a candidate for virtual screening campaigns.

From a commercial perspective, the demand for high-purity N-2-(dimethylamino)ethyl-N'-(2-nitrophenyl)ethanediamide has been steadily increasing, driven by its applications in both academia and industry. Suppliers and manufacturers are focusing on scalable synthesis routes to meet this demand while maintaining stringent quality standards. The compound's availability in various forms, including powders and solutions, ensures its adaptability to different research and production needs. This is particularly important for laboratories and companies working on cutting-edge projects that require reliable and consistent chemical reagents.

In summary, N-2-(dimethylamino)ethyl-N'-(2-nitrophenyl)ethanediamide (CAS No. 941945-80-8) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with its diverse applications, make it a valuable asset in modern research and development. As the scientific community continues to explore its capabilities, this compound is likely to play an increasingly important role in advancing knowledge and innovation in chemistry, biology, and medicine.